Cas no 921761-14-0 (7-Isoquinolinecarboxylic acid, 1-cyclopropyl-5-ethoxy-)

• Product Name: 7-Isoquinolinecarboxylic acid, 1-cyclopropyl-5-ethoxy-
• CAS No: 921761-14-0
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 743374
• PubChem ID: 57440900
• Update Time: 2025-04-19

7-Isoquinolinecarboxylic acid, 1-cyclopropyl-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxylic acid, 1-cyclopropyl-5-ethoxy-
• 1-cyclopropyl-5-ethoxyisoquinoline-7-carboxylic acid
• 921761-14-0
• DTXSID30726463
• SCHEMBL1811920

• Inchi： 1S/C15H15NO3/c1-2-19-13-8-10(15(17)18)7-12-11(13)5-6-16-14(12)9-3-4-9/h5-9H,2-4H2,1H3,(H,17,18)
• InChI Key： IZXBOOPCFUHQIY-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(=O)O)=CC2=C1C=CN=C2C1CC1

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives